1-Bromo-4-(tribromomethyl)benzene
Overview
Description
1-Bromo-4-(tribromomethyl)benzene is a chemical compound with the CAS Number: 76092-29-0 . It has a molecular weight of 407.72 and its IUPAC name is 1-bromo-4-(tribromomethyl)benzene .
Molecular Structure Analysis
The molecular formula of 1-Bromo-4-(tribromomethyl)benzene is C7H4Br4 . The InChI Code is 1S/C7H4Br4/c8-6-3-1-5(2-4-6)7(9,10)11/h1-4H .Physical And Chemical Properties Analysis
1-Bromo-4-(tribromomethyl)benzene has a melting point of 79-82 degrees Celsius .Scientific Research Applications
Synthesis and Chemical Properties
1-Bromo-4-(tribromomethyl)benzene plays a significant role in the field of organic synthesis. For instance, it has been used in the synthesis of ethynylferrocene compounds, which exhibit unique electrochemical properties. These compounds, synthesized through palladium-catalyzed cross-coupling reactions, show reversible oxidations with one-electron, two-electron, and three-electron processes per molecule, suggesting potential applications in materials science and electrochemistry (Fink et al., 1997).
Another application is in the study of the X-ray structures of bromo- and/or bromomethyl-substituted benzenes. These structures are analyzed in terms of Br···Br interactions and other intermolecular forces, providing insights into the structural characteristics of these compounds and their potential use in various fields (Jones et al., 2012).
Material Science and Photoluminescence
In material science, 1-Bromo-4-(tribromomethyl)benzene derivatives have been utilized in the synthesis of materials with unique photoluminescent properties. For instance, the synthesis and fluorescence properties of 1-Bromo-4-(2,2-diphenylvinyl) benzene have been explored, revealing its potential application in optoelectronic devices due to its notable fluorescence intensity in both solution and solid-state. This material exhibits Aggregation-Induced Emission (AIE) peculiarity, which is significant in the development of advanced luminescent materials (Liang Zuo-qi, 2015).
Organometallic Synthesis and Catalysis
The compound also serves as a starting material for organometallic synthesis. For example, its derivatives have been used in the preparation of dinuclear palladium(I) complexes, which demonstrate notable electrocatalytic properties, such as hydrogen generation from acetic acid. This highlights its potential in catalysis and renewable energy applications (Jing Chu et al., 2013).
Nanotechnology and Sensing Applications
In nanotechnology, derivatives of 1-Bromo-4-(tribromomethyl)benzene are employed in the synthesis of luminescent cyclometalated palladium(II) and platinum(II) complexes. These complexes exhibit unique luminescence properties, indicating potential applications in sensing, photocatalysis, and medical imaging (Song et al., 2001).
properties
IUPAC Name |
1-bromo-4-(tribromomethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Br4/c8-6-3-1-5(2-4-6)7(9,10)11/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JYAVJLTUVOJMPZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(Br)(Br)Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Br4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00287612 |
Source
|
| Record name | 1-bromo-4-(tribromomethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00287612 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
407.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-4-(tribromomethyl)benzene | |
CAS RN |
76092-29-0 |
Source
|
| Record name | 76092-29-0 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=51774 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-bromo-4-(tribromomethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00287612 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[3-(3-Hydroxypropoxy)-2,2-bis(3-hydroxypropoxymethyl)propoxy]propan-1-ol](/img/structure/B1582775.png)
